Cas no 1807102-73-3 (5-(Chloromethyl)-4-(difluoromethyl)-2-iodopyridine-3-acetonitrile)

• Product Name: 5-(Chloromethyl)-4-(difluoromethyl)-2-iodopyridine-3-acetonitrile
• CAS No: 1807102-73-3
• MF: C₉H₆ClF₂IN₂
• MW: 342.511620044708
• CID: 4895507
• Update Time: 2025-06-27

5-(Chloromethyl)-4-(difluoromethyl)-2-iodopyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(Chloromethyl)-4-(difluoromethyl)-2-iodopyridine-3-acetonitrile

• Inchi： 1S/C9H6ClF2IN2/c10-3-5-4-15-9(13)6(1-2-14)7(5)8(11)12/h4,8H,1,3H2
• InChI Key： GXJXBXJMFINTMA-UHFFFAOYSA-N
• SMILES： IC1C(CC#N)=C(C(F)F)C(CCl)=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 256
• XLogP3: 2.2
• Topological Polar Surface Area: 36.7

Additional information on 5-(Chloromethyl)-4-(difluoromethyl)-2-iodopyridine-3-acetonitrile

Introduction to 5-(Chloromethyl)-4-(difluoromethyl)-2-iodopyridine-3-acetonitrile (CAS No. 1807102-73-3) and Its Applications in Modern Chemical Biology

5-(Chloromethyl)-4-(difluoromethyl)-2-iodopyridine-3-acetonitrile, identified by the CAS number 1807102-73-3, is a highly versatile intermediate in the field of chemical biology and pharmaceutical research. This compound features a pyridine core substituted with a chloromethyl group, a difluoromethyl moiety, and an iodine atom, making it a valuable scaffold for the development of novel bioactive molecules. The strategic arrangement of these functional groups endows the molecule with unique reactivity, enabling its use in diverse synthetic transformations and biological applications.

The significance of this compound lies in its potential as a building block for drug discovery. The chloromethyl group is particularly noteworthy, as it serves as a reactive handle for nucleophilic substitution reactions, facilitating the attachment of various pharmacophores. This property makes it an attractive candidate for constructing complex molecules with tailored biological activities. Additionally, the presence of a difluoromethyl group is increasingly recognized for its role in enhancing metabolic stability and binding affinity in drug candidates. Recent studies have highlighted the importance of difluoromethyl groups in improving pharmacokinetic profiles, making them a preferred feature in modern medicinal chemistry.

The iodine substituent on the pyridine ring further enhances the compound's utility. Iodine is well-documented as a versatile handle for cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are fundamental in constructing biaryl structures prevalent in many drugs. The combination of these three distinct functional groups—chloromethyl, difluoromethyl, and iodine—makes 5-(Chloromethyl)-4-(difluoromethyl)-2-iodopyridine-3-acetonitrile a multifaceted tool for synthetic chemists aiming to develop innovative therapeutic agents.

In recent years, there has been growing interest in leveraging such heterocyclic compounds for their potential applications in oncology and inflammation research. The pyridine scaffold is a cornerstone in medicinal chemistry, with numerous examples demonstrating its efficacy in modulating biological pathways. For instance, derivatives of pyridine have been explored for their anti-inflammatory and antitumor properties. The specific modifications present in 5-(Chloromethyl)-4-(difluoromethyl)-2-iodopyridine-3-acetonitrile may contribute to its ability to interact with target proteins or enzymes involved in disease pathways.

One particularly exciting area of research involves the use of this compound as a precursor for small-molecule inhibitors. The reactivity of the chloromethyl group allows for selective functionalization, enabling the construction of libraries of compounds with varying biological activities. Such libraries are instrumental in high-throughput screening (HTS) campaigns aimed at identifying lead compounds for further optimization. Furthermore, the incorporation of fluorinated moieties like the difluoromethyl group has been shown to improve drug-like properties, such as lipophilicity and solubility.

The iodopyridine moiety also opens up possibilities for exploring photoredox catalysis and other advanced synthetic methodologies. Iodine-containing compounds are frequently employed in transition-metal-catalyzed reactions due to their ability to undergo oxidative addition or reductive elimination under mild conditions. This reactivity has been harnessed to develop novel synthetic routes that would be otherwise challenging to achieve using traditional methods. Such advancements are crucial for accelerating the discovery and development of new drugs.

From a practical standpoint, the synthesis of 5-(Chloromethyl)-4-(difluoromethyl)-2-iodopyridine-3-acetonitrile requires careful consideration of reaction conditions to maximize yield and purity. Given its sensitive functional groups, protecting group strategies may be necessary to prevent unwanted side reactions. However, recent advances in synthetic chemistry have made it possible to achieve high regioselectivity and stereoselectivity during the preparation process, ensuring that researchers can reliably access this valuable intermediate.

The compound's potential extends beyond academic research; it holds promise for industrial applications as well. Pharmaceutical companies often rely on specialized intermediates like this one to streamline their drug development pipelines. By providing a robust starting material that can be easily modified into diverse structures, 5-(Chloromethyl)-4-(difluoromethyl)-2-iodopyridine-3-acetonitrile enables faster iteration and optimization cycles—a critical factor in bringing new therapies to market efficiently.

Looking ahead, the continued exploration of heterocyclic compounds like this one will likely drive innovation across multiple disciplines within chemical biology and medicine. As our understanding of molecular interactions deepens, so too will our ability to design compounds with precise targeting capabilities. The unique features of 5-(Chloromethyl)-4-(difluoromethyl)-2-iodopyridine-3-acetonitrile, particularly its combination of reactive handles and physicochemical properties, position it as a key player in this ongoing quest.

In conclusion,5-(Chloromethyl)-4-(difluoromethyl)-2-iodopyridine-3-acetonitrile (CAS No. 1807102-73-3) is a powerful tool with broad applications in synthetic chemistry and drug discovery. Its structural features—highlighted by the presence of a chloromethyl, difluoromethyl, and iodine substituent—make it an invaluable intermediate for constructing novel bioactive molecules. As research progresses，this compound will undoubtedly continue to play an important role in advancing our understanding of disease mechanisms and developing new therapeutic strategies.